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Compound of Interest
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Compound Name: d
aci

Cat. No.: B095731

An In-depth Technical Guide to the Safety and Hazards of 2-Amino-3-cyclopropylpropanoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Profile of a Unique Building Block

2-Amino-3-cyclopropylpropanoic acid is a non-proteinogenic amino acid derivative that has
garnered interest in the fields of medicinal chemistry and drug discovery.[1][2] Its structure,
which incorporates a cyclopropyl ring, offers a unique conformational rigidity that can be
advantageous in designing novel therapeutic agents and peptide-based drugs.[3] The
cyclopropyl moiety is increasingly utilized in drug development to enhance metabolic stability,
improve potency, and reduce off-target effects.[4][5] However, the introduction of this strained
ring system also necessitates a thorough understanding of the compound's specific safety
profile and potential hazards.

This guide provides a comprehensive technical overview of the safety and hazards associated
with 2-Amino-3-cyclopropylpropanoic acid. As Senior Application Scientists, our goal is to
move beyond mere data recitation and provide a synthesized, field-proven perspective on risk
assessment and safe handling, grounded in authoritative data.
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Section 1: Core Chemical Identity and Physical
Properties

A foundational understanding of a compound's physical and chemical properties is the first step
in a robust safety assessment. These characteristics influence its behavior, potential for
exposure, and appropriate handling and storage conditions.

Table 1. Chemical Identifiers for 2-Amino-3-cyclopropylpropanoic Acid

Identifier Value Source

(2S)-2-amino-3-
IUPAC Name . . PubChem|[6]
cyclopropylpropanoic acid

CAS Number 102735-53-5 PubChem[6], Sigma-Aldrich[7]

Molecular Formula CeH11NO:2 PubChem][6]

XGUXIMWPVJQIHI- _ _
InChiKey PubCheml6], Sigma-Aldrich[7]
YFKPBYRVSA-N

| Synonyms | L-Cyclopropylalanine, (S)-3-Cyclopropylalanine | PubChem([6] |

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Weight 129.16 g/mol PubChem|[6]
) ) ) Synthonix Corporation via
Physical Form White to Yellow Solid i ]
Sigma-Aldrich[7]
o Water: 80 mg/mL (Sonication
Solubility TargetMol[1]

recommended)

| Storage Temperature| Room Temperature; Long-term: Cool, dry place | Synthonix Corporation
via Sigma-Aldrich[7], AK Scientific, Inc.[8] |
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Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. According to aggregated data
from notifications to the European Chemicals Agency (ECHA), 2-Amino-3-
cyclopropylpropanoic acid is consistently classified as an irritant.[6]

Table 3: GHS Hazard Classification Summary

Hazard Hazard
Hazard Class GHS Code Source
Category Statement
Skin . PubChem[6],
. ] Causes skin o
Corrosion/irrit Category 2 o H315 AK Scientific,
) irritation
ation Inc.[8]
Serious Eye ]
Causes serious PubChem][6], AK
Damage/Eye Category 2A o H319 L
o eye irritation Scientific, Inc.[8]
Irritation

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | May cause respiratory irritation
| H335 | PubChem|[6], AK Scientific, Inc.[8] |

The following diagram illustrates the logical flow from substance identification to the required
GHS pictograms and signal words.
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GHS Hazard Identification Flow

Section 3: Toxicological Profile: Beyond the H-
Codes

While GHS classifications provide essential warnings, a deeper toxicological understanding is
critical for drug development professionals. The primary hazards are irritant effects on the skin,
eyes, and respiratory system upon direct contact or inhalation.[6][8] Symptoms of exposure can
include redness, itching, and inflammation of the skin and eyes, and irritation of the respiratory
tract.[8]

Currently, there is limited publicly available data on acute oral or dermal toxicity,
carcinogenicity, or mutagenicity for this specific compound.[9][10] However, the presence of the
cyclopropyl group warrants a more nuanced discussion from a drug metabolism perspective.

Metabolic Considerations of the Cyclopropyl Moiety: The cyclopropyl ring is often incorporated
into drug candidates to block oxidative metabolism and enhance metabolic stability due to the
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high C-H bond dissociation energy.[11] This makes the ring less susceptible to hydroxylation by
cytochrome P450 (CYP) enzymes.[11]

However, the strained ring system is not inert. In some molecular contexts, the cyclopropyl
group, particularly when attached to an amine, can be a site of metabolism.[11] This can lead
to NADPH-dependent oxidation, ring-opening, and the formation of reactive metabolites, which
may subsequently form glutathione (GSH) conjugates.[11] While this has not been documented
specifically for 2-Amino-3-cyclopropylpropanoic acid in available literature, it represents a
theoretical metabolic pathway that researchers should consider during preclinical development.

2-Amino-3-cyclopropylpropanoic
Acid

Intended Effect Theoretical Risk
Pathway 1: Pathway 2:
Metabolic Stability Potential Bioactivation
High C-H bond energy CYP-mediated
blocks CYP-mediated S . .
A Oxidation of Strained Ring
oxidation

Reactive Metabolite
(e.g., ring-opening)

Increased Half-Life
Reduced Clearance

Click to download full resolution via product page

Metabolic Considerations of the Cyclopropyl Group

This dual nature—offering stability while carrying a potential for bioactivation—is a critical
insight. It underscores the importance of thorough metabolite identification studies for any drug
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candidate containing this moiety.

Section 4: Occupational Exposure and Safe
Handling Protocols

Given the compound's irritant nature, establishing and adhering to strict safe handling protocols
is paramount to protecting laboratory personnel. The following steps represent a self-validating
system for minimizing exposure.

Step-by-Step Safe Handling and Storage Protocol:
e Engineering Controls Assessment:

o Causality: To prevent inhalation of dust particles, all weighing and handling of the solid
compound must be performed in a well-ventilated area.

o Action: Use a certified chemical fume hood or a ventilated balance enclosure. Ensure the
ventilation system is functioning correctly before beginning work.[8][9]

» Personal Protective Equipment (PPE) Selection:
o Causality: To prevent skin and eye irritation, direct contact must be avoided.
o Action:

» Eye Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[12]

» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must
be inspected for integrity before use and disposed of after handling the compound.[9]

» Body Protection: Wear a standard laboratory coat. For larger quantities or tasks with a
higher risk of spillage, consider additional protective clothing.[8]

e Handling and Use:
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o Causality: Minimize the generation of dust to reduce inhalation risk. Avoid cross-
contamination of work surfaces.

o Action: Avoid creating dust when handling.[9] Wash hands thoroughly after handling, even
if gloves were worn.[8][12] Do not eat, drink, or smoke in the laboratory area.[8]

o Storage:

o Causality: Improper storage can lead to degradation or reaction with incompatible
materials.

o Action: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][12]
Keep away from incompatible substances such as strong oxidizing agents, strong acids,
and strong bases.[9][12]

Section 5: Emergency Procedures

Preparedness for accidental exposure or release is a non-negotiable component of laboratory
safety.

First-Aid Measures:

 Inhalation: If inhaled, immediately remove the person to fresh air. If the individual is not
breathing, provide artificial respiration. If breathing is difficult, administer oxygen. Seek
medical attention.[8][12]

» Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing. Seek medical attention if irritation occurs or
persists.[8][12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention from an ophthalmologist.[8][12][13]

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[8][9]
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Workflow for Accidental Skin Exposure

Fire-Fighting Measures:

« Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[9]
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e Specific Hazards: During a fire, irritating and toxic gases, such as carbon oxides and
nitrogen oxides, may be generated through thermal decomposition.[8]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][9]

Accidental Release Measures:

o Personal Precautions: Wear appropriate PPE as detailed in Section 4. Ensure adequate
ventilation and keep unprotected personnel away.[8][9]

e Environmental Precautions: Prevent the product from entering drains, soil, or other
waterways.[8]

e Containment and Cleaning: Carefully sweep up or vacuum the spilled solid material, avoiding
dust formation. Place the material into a suitable, labeled container for disposal.[8][9]

Section 6: Environmental Hazards and Disposal

Currently, there is insufficient data to classify 2-Amino-3-cyclopropylpropanoic acid as
hazardous to the aquatic environment.[14][15] However, this lack of data does not equate to an
absence of risk. Standard best practices for chemical disposal must be followed.

o Waste Treatment: Dispose of this material and its container at a licensed hazardous-waste
disposal plant.[8][15] Do not allow it to be released into the environment. All local, state, and
federal regulations for chemical waste disposal must be strictly followed.

Conclusion

2-Amino-3-cyclopropylpropanoic acid is a valuable research chemical whose primary, well-
documented hazards are irritation to the skin, eyes, and respiratory system. These risks can be
effectively managed through the diligent application of standard laboratory safety protocols,
including the use of appropriate engineering controls and personal protective equipment. For
professionals in drug development, it is also prudent to recognize the theoretical potential for
metabolism of the cyclopropyl ring, which reinforces the need for comprehensive ADME
(Absorption, Distribution, Metabolism, and Excretion) and toxicology studies for any new
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chemical entity incorporating this moiety. A proactive and informed approach to safety is
essential for both personnel protection and the integrity of scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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